Cas no 1378392-85-8 (tert-butyl (2S,4S)-2-(5-bromo-1H-imidazol-2-yl)-4-methyl-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4S)-2-(5-bromo-1H-imidazol-2-yl)-4-methyl-pyrrolidine-1-carboxylate
• CAS No: 1378392-85-8
• MF: C₁₃H₂₀BrN₃O₂
• MW: 330.220802307129
• CID: 6621093
• Update Time: 2025-10-12

tert-butyl (2S,4S)-2-(5-bromo-1H-imidazol-2-yl)-4-methyl-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,4S)-2-(5-bromo-1H-imidazol-2-yl)-4-methyl-pyrrolidine-1-carboxylate

• Inchi： 1S/C13H20BrN3O2/c1-8-5-9(11-15-6-10(14)16-11)17(7-8)12(18)19-13(2,3)4/h6,8-9H,5,7H2,1-4H3,(H,15,16)/t8-,9-/m0/s1
• InChI Key： JYXIUPLMRDFPKF-IUCAKERBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C)C[C@H]1C1NC(Br)=CN=1

Additional information on tert-butyl (2S,4S)-2-(5-bromo-1H-imidazol-2-yl)-4-methyl-pyrrolidine-1-carboxylate

tert-butyl (2S,4S)-2-(5-bromo-1H-imidazol-2-yl)-4-methyl-pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1378392-85-8, known as tert-butyl (2S,4S)-2-(5-bromo-1H-imidazol-2-yl)-4-methyl-pyrrolidine-1-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced material synthesis.

The molecular structure of tert-butyl (2S,4S)-2-(5-bromo-1H-imidazol-2-yl)-4-methyl-pyrrolidine-1-carboxylate is characterized by a pyrrolidine ring system substituted with a tert-butyl group at the 1-position, a methyl group at the 4-position, and an imidazole moiety at the 2-position. The stereochemistry of the molecule is defined by the (2S,4S) configuration, which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry. The presence of the imidazole ring in tert-butyl (2S,4S)-2-(5-bromo-1H-imidazol-2-yl)-4-methyl-pyrrolidine-1-carboxylate contributes to its ability to act as a ligand for various metal ions, making it a valuable component in coordination chemistry and catalysis. Additionally, the bromine substituent at position 5 of the imidazole ring enhances the molecule's reactivity and selectivity in certain chemical transformations.

In terms of synthesis, tert-butyl (2S,4S)-2-(5-bromo-1H-imidazol-2-yl)-4-methyl-pyrrolidine-1-carboxylate can be prepared through a multi-step process involving asymmetric induction to achieve the desired stereochemistry. The use of chiral auxiliaries or enzymatic catalysts has been explored to optimize the synthesis pathway, ensuring high yields and enantiomeric excess.

The application of this compound extends beyond traditional organic synthesis. Its role as a building block in drug design has been emphasized in recent research. For instance, studies have demonstrated that derivatives of tert-butyl (2S,4S)-2-(5-bromo-1H-imidazol-2-yl)-4-methyl-pyrrolidine-1-carboxylate exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's disease.

Moreover, the tert-butyl ester group in this compound provides stability during synthetic procedures while maintaining reactivity for subsequent transformations. This feature makes it an ideal intermediate for constructing more complex molecules with therapeutic potential.

In conclusion, tert-butyl (2S,4S)-2-(5-bromo-1H-imidazol-2-yli) -pyrrolidine carboxylic acid ester stands out as a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and stereochemistry make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery and material science.